Cas no 954011-02-0 (N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 954011-02-0
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 6595848
• PubChem ID: 16891476
• Update Time: 2025-07-16

N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• F5021-0266
• N-[2-[4-(dimethylamino)phenyl]ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• N'-{2-[4-(dimethylamino)phenyl]ethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• N1-(4-(dimethylamino)phenethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
• AKOS024490719
• 954011-02-0

• Inchi： 1S/C16H20N4O3/c1-11-10-14(19-23-11)18-16(22)15(21)17-9-8-12-4-6-13(7-5-12)20(2)3/h4-7,10H,8-9H2,1-3H3,(H,17,21)(H,18,19,22)
• InChI Key： JXFIQFHCVHUYAH-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)ON=1)=O)NCCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.5Ų

Additional information on N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Research Brief on N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS: 954011-02-0)

The compound N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS: 954011-02-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its role as a promising candidate for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide, highlighting its efficient production through a multi-step organic synthesis process. The research emphasized the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo. Additionally, the study identified key intermediates that could be leveraged for further structural optimization to enhance bioavailability and target specificity.

In another groundbreaking study, researchers investigated the compound's interaction with specific protein targets, particularly those involved in inflammatory pathways. Using X-ray crystallography and molecular docking simulations, the team demonstrated that N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide exhibits high affinity for the NF-κB signaling pathway, a well-known regulator of inflammation and immune responses. These findings suggest its potential as an anti-inflammatory agent, with possible applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicated that N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide has favorable oral bioavailability and a relatively long half-life, making it suitable for oral administration. However, further studies are needed to assess its toxicity and potential side effects, which are crucial for advancing it to clinical trials.

Recent preclinical trials have shown promising results in animal models. For instance, a 2024 study published in Biochemical Pharmacology reported that the compound significantly reduced tumor growth in mice with xenografted human cancer cells. The mechanism was attributed to its ability to inhibit angiogenesis and induce apoptosis in cancer cells. These findings position N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide as a potential anticancer agent, warranting further investigation in human trials.

Despite these advancements, challenges remain in the development of N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide as a therapeutic agent. Issues such as scalability of synthesis, cost-effectiveness, and potential drug-drug interactions need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of this compound from bench to bedside.

In conclusion, N'-{2-4-(dimethylamino)phenylethyl}-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS: 954011-02-0) represents a promising molecule with diverse therapeutic potentials. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. Continued studies focusing on its safety, efficacy, and mechanistic details will be pivotal in unlocking its full clinical potential.